Cas no 2227884-14-0 (rac-(1R,2R)-2-(2-fluoro-6-methoxy-4-methylphenyl)cyclopropylmethanamine)

• Product Name: rac-(1R,2R)-2-(2-fluoro-6-methoxy-4-methylphenyl)cyclopropylmethanamine
• CAS No: 2227884-14-0
• MF: C₁₂H₁₆FNO
• MW: 209.25994682312
• CID: 6597644
• PubChem ID: 165660480
• Update Time: 2025-08-04

rac-(1R,2R)-2-(2-fluoro-6-methoxy-4-methylphenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(2-fluoro-6-methoxy-4-methylphenyl)cyclopropylmethanamine
• 2227884-14-0
• rac-[(1R,2R)-2-(2-fluoro-6-methoxy-4-methylphenyl)cyclopropyl]methanamine
• EN300-1734160

• Inchi： 1S/C12H16FNO/c1-7-3-10(13)12(11(4-7)15-2)9-5-8(9)6-14/h3-4,8-9H,5-6,14H2,1-2H3/t8-,9+/m0/s1
• InChI Key： JQSOCCJUPUPOGC-DTWKUNHWSA-N
• SMILES： FC1=CC(C)=CC(=C1[C@@H]1C[C@H]1CN)OC

Computed Properties

• Exact Mass: 209.121592296g/mol
• Monoisotopic Mass: 209.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.2Ų

Additional information on rac-(1R,2R)-2-(2-fluoro-6-methoxy-4-methylphenyl)cyclopropylmethanamine

Introduction to Rac-(1R,2R)-2-(2-fluoro-6-methoxy-4-methylphenyl)cyclopropylmethanamine and Its Significance in Modern Chemical Biology

Rac-(1R,2R)-2-(2-fluoro-6-methoxy-4-methylphenyl)cyclopropylmethanamine is a meticulously crafted organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2227884-14-0, represents a fascinating intersection of medicinal chemistry and pharmacology, offering a promising scaffold for the development of novel therapeutic agents.

The molecular structure of Rac-(1R,2R)-2-(2-fluoro-6-methoxy-4-methylphenyl)cyclopropylmethanamine is characterized by a cyclopropyl moiety linked to an amine group, which is further substituted with a phenyl ring bearing fluoro and methoxy functional groups. This arrangement not only imparts distinct stereochemical properties but also enhances its potential for interaction with biological targets. The presence of the fluoro group, in particular, has been widely recognized for its ability to modulate metabolic stability and binding affinity, making it a valuable feature in drug design.

In recent years, there has been a surge in research focused on developing small molecules that can modulate complex biological pathways. The compound Rac-(1R,2R)-2-(2-fluoro-6-methoxy-4-methylphenyl)cyclopropylmethanamine has emerged as a promising candidate in this context, primarily due to its ability to engage with specific enzymes and receptors involved in various disease mechanisms. For instance, studies have suggested that this compound may exhibit inhibitory effects on certain kinases and other enzymes implicated in cancer progression.

The stereochemistry of Rac-(1R,2R)-2-(2-fluoro-6-methoxy-4-methylphenyl)cyclopropylmethanamine is particularly noteworthy, as the (1R,2R) configuration ensures optimal binding interactions with biological targets. This stereochemical purity is often critical for achieving the desired pharmacological effects while minimizing off-target interactions. The cyclopropyl group, being a small and rigid structure, can effectively occupy specific pockets within biological targets, thereby enhancing binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have further illuminated the potential of Rac-(1R,2R)-2-(2-fluoro-6-methoxy-4-methylphenyl)cyclopropylmethanamine as a lead compound. These studies have demonstrated that the fluoro and methoxy substituents on the phenyl ring can significantly influence the compound's interactions with biological targets by modulating electronic properties and hydrogen bonding capabilities. Such insights have guided the optimization of analogs with enhanced potency and selectivity.

The synthesis of Rac-(1R,2R)-2-(2-fluoro-6-methoxy-4-methylphenyl)cyclopropylmethanamine presents unique challenges due to the complexity of its stereocenter and functional groups. However, modern synthetic methodologies have enabled efficient access to this compound, paving the way for further exploration of its biological properties. Techniques such as asymmetric synthesis and chiral resolution have been employed to achieve high enantiomeric purity, which is crucial for evaluating its pharmacological activity.

In vitro studies have begun to unravel the pharmacological profile of Rac-(1R,2R)-2-(2-fluoro-6-methoxy-4-methylphenyl)cyclopropylmethanamine, revealing its potential as an inhibitor of various enzymes and receptors. For example, preliminary data suggest that this compound may exhibit inhibitory effects on certain kinases that are overexpressed in cancer cells. Additionally, its interaction with other targets such as GPCRs (G-protein coupled receptors) has been explored, indicating its broad therapeutic potential.

The impact of the fluoro group on the pharmacokinetic properties of Rac-(1R,2R)-2-(2-fluoro-6-methoxy-4-methylphenyl)cyclopropylmethanamine cannot be overstated. Fluorinated compounds are known for their improved metabolic stability and bioavailability, which are critical factors in drug development. The presence of fluorine atoms can also enhance binding affinity through various non-covalent interactions such as halogen bonding. These properties make this compound an attractive candidate for further optimization into a viable therapeutic agent.

Ongoing research is focused on expanding the chemical space explored by derivatives of Rac-(1R,2R)-2-(2-fluoro-6-methoxy-4-methylphenyl)cyclopropylmethanamine. By modifying substituents on the phenyl ring or introducing additional functional groups at different positions on the molecule, scientists aim to enhance its potency against specific biological targets while minimizing side effects. Such efforts are supported by high-throughput screening technologies that enable rapid evaluation of large libraries of compounds.

The integration of machine learning and artificial intelligence into drug discovery has significantly accelerated the process of identifying promising candidates like Rac-(1R,2R)-2-(2-fluoro-6-methoxy-4-methylphenyl)cyclopropylmethanamine. These technologies allow researchers to predict biological activity based on molecular structure with remarkable accuracy, thereby guiding synthetic efforts towards more effective leads. As computational capabilities continue to advance, it is anticipated that novel compounds with improved therapeutic profiles will emerge from these interdisciplinary approaches.

In conclusion,Rac-(1R,2R)-2-(2-fluoro-6-methoxy-4-methylphenyl)cyclopropylmethanamine represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities. Its synthesis challenges have been overcome through innovative methodologies while maintaining high enantiomeric purity essential for effective pharmacological evaluation. The ongoing research into this compound holds great promise for developing new therapeutic agents that could address unmet medical needs across various disease areas.